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Compound of Interest

Compound Name: 2-Bromo-1-phenylpropane

Cat. No.: B146064 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-1-phenylpropane in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe handling, storage, and disposal of this

chemical.

Chemical Identification and Properties
Property Value References

CAS Number 2114-39-8 [1][2]

Molecular Formula C₉H₁₁Br [3]

Molecular Weight 199.09 g/mol

Appearance
Colorless to light brown clear

liquid
[1]

Boiling Point 107-109 °C at 16 mmHg

Density 1.291 g/mL at 25 °C

Flash Point 90 °C (194 °F) - closed cup [1]

Solubility Sparingly soluble in water [3]
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2-Bromo-1-phenylpropane is a hazardous chemical requiring careful handling.[1] It is a

combustible liquid and vapor.[1][2] The toxicological properties of this material have not been

fully investigated.[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Acute toxicity, Oral - Harmful if swallowed

Flammable liquids - Combustible liquid

References:[1][2][3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.
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Protection Type Specification References

Eye/Face Protection
Chemical splash goggles or

face shield.
[1][2]

Skin Protection

Wear appropriate protective

gloves (e.g., Butyl rubber,

Viton®) and a lab coat or

chemical-resistant apron.

[1][2][4]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

appropriate filter (e.g., type

ABEK) if working in a poorly

ventilated area or if exposure

limits are exceeded.

[1]

Footwear Closed-toe shoes are required. [5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 2-Bromo-1-
phenylpropane.
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Workflow for Handling 2-Bromo-1-phenylpropane

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Ensure Emergency Equipment is Accessible (Eyewash, Shower, Spill Kit)

Ground and bond containers during transfer

Avoid contact with eyes, skin, and clothing

Avoid inhalation of vapor or mist

Weigh or measure the required amount carefully

Store in a tightly closed container in a designated area

Clean work area thoroughly

Remove and decontaminate or dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 2-Bromo-1-phenylpropane.
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Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

Exposure Route First Aid Measures References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][2]

Skin Contact

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[1][2]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid immediately.

[1][2]

Inhalation

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1][2]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and further exposure.
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Spill Response:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collect: Place the absorbed material into a suitable, labeled container for disposal.[1][2]

Clean: Clean the spill area thoroughly.

PPE: Wear appropriate PPE during the entire cleanup process.[1]

Waste Disposal:

Dispose of 2-Bromo-1-phenylpropane and any contaminated materials in accordance with

local, state, and federal regulations.[2]

Do not allow the product to enter drains.[2]

Containers, even if empty, may retain product residue and can be dangerous.[1]
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Disposal and Spill Management Logic

Spill Event

Waste Disposal

Spill Detected

Evacuate Area

Don Appropriate PPE

Contain Spill with Inert Material

Collect and Containerize

Decontaminate Area Collect Chemical Waste

Transfer to Waste Stream

Label Waste Container

Store in Designated Area

Dispose via Approved Waste Handler

Click to download full resolution via product page

Caption: Logical flow for spill response and waste disposal of 2-Bromo-1-phenylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylpropane]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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